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Compound of Interest

Compound Name: 4-Nitrophenethyl alcohol

Cat. No.: B126260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the mass spectrometry analysis of 4-
Nitrophenethyl alcohol (C8H9NO3), a key intermediate in various synthetic applications.

Understanding its behavior under mass spectrometric conditions is crucial for its identification,

characterization, and quantification in complex matrices. This document outlines the expected

fragmentation patterns under electron ionization (EI), presents quantitative data from spectral

databases, and provides a generalized experimental protocol for its analysis.

Compound Information
Property Value

Chemical Name 2-(4-nitrophenyl)ethanol

CAS Number 100-27-6[1]

Molecular Formula C8H9NO3[1]

Molecular Weight 167.16 g/mol [2]

Mass Spectrometry Data (Electron Ionization)
Electron ionization (EI) is a hard ionization technique that results in extensive fragmentation,

providing a characteristic fingerprint for compound identification.[3][4] The mass spectrum of 4-
Nitrophenethyl alcohol is characterized by a discernible molecular ion peak and several key
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fragment ions. Aromatic alcohols, such as 4-Nitrophenethyl alcohol, typically exhibit a

prominent molecular ion peak due to the stability of the aromatic ring.[5]

The quantitative data from two separate sources are presented below.

Table 1: Mass Spectrum of 4-Nitrophenethyl alcohol - Source 1

Data sourced from NIST Chemistry WebBook.[1]

m/z Relative Intensity (%)

167 ~40

137 100

107 ~15

91 ~20

90 ~25

89 ~10

77 ~12

65 ~7

63 ~4

51 ~4

31 ~12

30 ~5

Table 2: Mass Spectrum of 4-Nitrophenethyl alcohol - Source 2

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b126260?utm_src=pdf-body
https://www.whitman.edu/chemistry/edusolns_software/GC_LC_CE_MS_2017/CH%206%202017.pdf
https://www.benchchem.com/product/b126260?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi?ID=C100276&Mask=200
https://www.benchchem.com/product/b126260?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


m/z Relative Intensity

30.0 4.4

31.0 13.0

65.0 6.3

77.0 11.7

89.0 10.3

90.0 27.0

91.0 21.0

107.0 13.3

120.0 11.9

137.0 100.0

167.0 39.9

Proposed Fragmentation Pathway
The fragmentation of 4-Nitrophenethyl alcohol under electron ionization can be rationalized

through several key steps, including alpha cleavage and cleavages related to the nitro group

and aromatic ring. The stability of the resulting fragments, such as resonance-stabilized

cations, often dictates the major peaks observed in the spectrum.
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4-Nitrophenethyl alcohol
(m/z = 167)

Tropylium Ion
[C7H7]+

(m/z = 91)
Rearrangement

[CH2OH]+
(m/z = 31)

Alpha Cleavage

[M - NO]+
(m/z = 137)

- NO

[M - CH2OH]+
(m/z = 136, not prominent)

or
[M - NO - H]+

(m/z = 136, not prominent)

Base Peak
[M - H2O - H]+

(m/z = 148, not prominent)
or

[M - NO2]+ (m/z=121, not prominent)
or

Benzylic Clevage
[C7H6NO2]+

(m/z = 136, not prominent)

Phenyl Cation
[C6H5]+

(m/z = 77)

- CH2

[M - C2H4O]+
(m/z = 123, not prominent)

[M - CH2OH - NO2]+
(m/z = 90)

- CH2OH

Click to download full resolution via product page

Caption: Proposed fragmentation pathway of 4-Nitrophenethyl alcohol under EI-MS.

Experimental Protocols
A general protocol for the analysis of 4-Nitrophenethyl alcohol using Gas Chromatography-

Mass Spectrometry (GC-MS) with electron ionization is provided below. This protocol is a

composite based on standard practices for the analysis of aromatic compounds.

4.1. Sample Preparation

Standard Solution: Prepare a stock solution of 4-Nitrophenethyl alcohol in a suitable

volatile solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

Working Solutions: Prepare a series of working standard solutions by serial dilution of the

stock solution to the desired concentration range for calibration.
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Sample Extraction (if in a matrix): For samples in complex matrices, a liquid-liquid extraction

or solid-phase extraction (SPE) may be necessary to isolate the analyte of interest.

4.2. GC-MS Instrumentation and Parameters

Gas Chromatograph: A standard GC system equipped with a capillary column is suitable.

Column: A non-polar or medium-polarity column, such as a DB-5ms or HP-5ms (30 m x

0.25 mm i.d., 0.25 µm film thickness), is recommended.

Injector: Split/splitless injector, typically operated in splitless mode for trace analysis.

Injector Temperature: 250 °C.

Oven Temperature Program:

Initial temperature: 80 °C, hold for 2 minutes.

Ramp: 10 °C/min to 280 °C.

Final hold: 5 minutes at 280 °C.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Mass Spectrometer: A quadrupole or ion trap mass spectrometer.

Ionization Mode: Electron Ionization (EI).

Ionization Energy: 70 eV.[4]

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Scan Range: m/z 30-200.

Solvent Delay: 3-5 minutes to prevent filament damage from the solvent.
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Caption: General experimental workflow for the GC-MS analysis of 4-Nitrophenethyl alcohol.

Conclusion
The mass spectrometric analysis of 4-Nitrophenethyl alcohol by electron ionization provides

a reproducible and characteristic fragmentation pattern, with a prominent molecular ion at m/z

167 and a base peak at m/z 137. The detailed experimental protocol and fragmentation

pathway outlined in this guide serve as a valuable resource for researchers in the fields of

analytical chemistry, synthetic chemistry, and drug development for the confident identification

and characterization of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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